(AHK)2Cu
Description
Properties
Molecular Formula |
C30H50N12O8Cu |
|---|---|
Molecular Weight |
770.34 |
sequence |
(Ala-His-Lys)2Cu |
source |
Synthetic |
storage |
-20°C |
Origin of Product |
United States |
Synthetic Methodologies and Chemical Preparation of Ahk 2cu
Peptide Synthesis Approaches for Alanine-Histidine-Lysine Precursor
The AHK tripeptide (H-Ala-His-Lys-OH) is composed of the amino acids Alanine (B10760859), Histidine, and Lysine (B10760008) linked by peptide bonds. Peptide synthesis can be achieved through various methods, including both solution-phase and solid-phase techniques google.comwikipedia.org.
General procedures for peptide synthesis involve the stepwise addition of protected amino acids to build the desired sequence google.com. Protecting groups are crucial in peptide synthesis to prevent unwanted side reactions involving the reactive functional groups on the amino acid side chains and the alpha-amino and carboxyl groups during peptide bond formation wikipedia.org.
One described method for synthesizing AHK as a dihydrochloride (B599025) salt involves the use of protected amino acids, such as Nα-BOC-Nim-CBZ-L-histidine. This protected histidine derivative is reacted with other protected amino acids (Alanine and Lysine) in a stepwise manner using coupling agents. After the peptide chain is assembled, the protecting groups are removed to yield the free AHK peptide google.com.
Another approach for synthesizing tripeptides like AHK utilizes conventional liquid-phase synthesis, building the peptide chain from the N-terminal to the C-terminal in the presence of a condensing agent google.com. However, some traditional condensing agents can be costly, lead to side reactions, produce racemic products, and their byproducts may remain in the final product, affecting quality google.com.
Research has also explored the catalytic effect of histidine on the formation of alanine and lysine peptides in aqueous solutions containing sodium chloride and Cu(II) ions, suggesting potential pathways relevant to peptide formation under specific conditions nih.gov.
Copper Complexation Strategies for Divalent Copper Ion Incorporation
Once the AHK peptide is synthesized, the next step is to complex it with a divalent copper ion to form (AHK)2Cu. Copper peptides are naturally occurring complexes formed by binding Cu²⁺ ions to specific amino acid sequences biotechpeptides.com. In the case of this compound, the copper ion is typically linked between the alanine and histidine residues of the AHK peptide, bound to nitrogen atoms within the tripeptide structure peptidesciences.com.
A general procedure for complexing peptides with copper involves dissolving the peptide in distilled water, followed by the addition of a copper salt, such as copper chloride google.com. The pH of the solution is then typically adjusted to facilitate complex formation google.com. For example, copper complexes of peptides can be prepared by dissolving a specific weight of the peptide in water and adding the desired molar amount of purified copper chloride google.com.
Copper complexing agents containing copper ions, such as copper acetate, copper hydroxide, or copper dimethanol, can be used for complexation with tripeptides google.com. One method describes dissolving a copper complexing agent in water, adding the tripeptide, reacting, and then performing post-treatment steps like filtration, concentration, and freeze-drying to obtain the copper peptide complex google.com.
This compound is often prepared at a molar ratio of two moles of peptide to one mole of copper(II) google.com. This 2:1 peptide-to-copper ratio is also utilized in other copper tripeptides, like GHK-Cu, and can help reduce copper reactivity in certain formulations rssynthesis.com.
Optimization of Reaction Conditions for this compound Formation
Optimization of reaction conditions is crucial to maximize the yield and purity of this compound. While specific detailed optimization studies for this compound synthesis are not extensively detailed in the provided snippets, general principles of peptide synthesis and copper complexation apply.
Factors that can influence the efficiency and outcome of peptide synthesis include the choice of protecting groups, coupling reagents, solvents, reaction temperature, and reaction time wikipedia.org. For instance, the selection of histidine side chain protecting groups can impact racemization during coupling peptide.com.
In copper complexation, factors such as the molar ratio of peptide to copper, pH of the solution, temperature, reaction time, and the specific copper salt used can affect the complex formation and yield google.comgoogle.com. Adjusting the pH of the peptide solution after adding copper chloride is a mentioned step in the complexation procedure google.com.
Research into the synthesis of other copper peptides, like GHK-Cu, highlights the importance of the copper complexing agent and post-treatment methods for obtaining high-purity products google.com. Automated optimization techniques are increasingly being explored in pharmaceutical synthesis to improve yield and purity by systematically investigating various reaction parameters whiterose.ac.uk. Applying such methodologies to this compound synthesis could lead to improved production efficiency and product quality.
The formation of this compound is characterized by a distinct color, often described as dark blue-purple, with a characteristic absorption maximum typically between 563 and 580 nm google.com. This spectral property can be used to monitor the formation of the complex.
Coordination Chemistry and Structural Elucidation of Ahk 2cu
Ligand-Metal Coordination Modes in (AHK)2Cu
The interaction between the AHK peptide and the copper(II) ion involves specific binding modes where atoms within the peptide ligand coordinate to the central metal ion. In copper-peptide complexes, common coordination sites include the nitrogen atom of the N-terminal amino group, the nitrogen atoms from deprotonated peptide amide bonds, and the nitrogen atom located in the imidazole (B134444) ring of the histidine residue researchgate.netmdpi.com.
Investigation of Copper(II) Coordination Environment and Geometry
Studies on copper(II) complexes with histidine-containing peptides frequently indicate square planar or distorted square planar geometries around the copper ion, particularly when multiple nitrogen donors are involved researchgate.netmdpi.com. The coordination environment in copper-peptide complexes is typically established by nitrogen donor atoms originating from the peptide backbone and its side chains. For peptides like AHK, the N-terminal amino group, the nitrogen atoms of the peptide bonds, and the imidazole nitrogen of the histidine residue are primary potential sites for coordination to the copper(II) ion researchgate.netmdpi.com. The specific arrangement and the number of coordinating atoms dictate the geometry around the copper center. Research on analogous copper-peptide complexes, such as those involving Gly-His-Lys (GHK) or Asp-Ala-His-Lys (DAHK), suggests that the copper(II) ion is often coordinated by four nitrogen donors in a square planar arrangement: the N-terminal amino group, two deprotonated peptide nitrogen atoms, and one nitrogen from the histidine imidazole ring mdpi.comebi.ac.uk. While extensive detailed structural data specifically for the bis-ligand complex this compound was not predominantly found in the search results, the coordination principles observed for related copper-peptide complexes with similar chelating motifs provide strong indications regarding the likely coordination environment and geometry in this compound.
Role of Peptide Residues (Alanine, Histidine, Lysine) in Metal Binding
Each amino acid residue within the AHK tripeptide contributes distinctly to the potential coordination with the copper(II) ion.
Alanine (B10760859): As the N-terminal amino acid, alanine provides the N-terminal amino group, which is a common and significant binding site for copper(II) in peptides, particularly at neutral to slightly alkaline pH mdpi.com.
Histidine: The histidine residue plays a crucial role due to its imidazole side chain, which contains a nitrogen atom capable of coordinating to copper(II). The imidazole nitrogen is a substantial contributor to the stability of copper-peptide complexes researchgate.netmdpi.com.
Solution State Speciation and pH Dependence
The speciation of this compound in solution, referring to the distribution of different complexed forms, is significantly influenced by pH. Copper(II)-peptide complexes are known to undergo pH-dependent structural transformations involving the deprotonation of peptide amide nitrogens and their subsequent coordination to the metal ion researchgate.netmdpi.com. At low pH, the amino groups and the histidine imidazole are protonated, resulting in weaker binding to copper, likely primarily involving the N-terminal amino group and potentially carboxylates. As the pH increases, the N-terminal amino group deprotonates and coordinates. Further increases in pH lead to the deprotonation of amide nitrogens in the peptide backbone, which then coordinate to the copper ion, forming stable chelate rings researchgate.netmdpi.com. The histidine imidazole also deprotonates within a specific pH range and becomes a strong ligand mdpi.com. The formation of bis-ligand complexes like this compound, where two peptide molecules bind to one copper ion, is also pH-dependent and typically occurs at higher ligand concentrations and specific pH ranges where the coordination sites are available for binding to a second ligand molecule. Studies on related peptides indicate that different complex species with varying degrees of protonation and coordination modes can coexist in equilibrium depending on the pH of the solution mdpi.com.
Advanced Spectroscopic and Analytical Characterization of Ahk 2cu
Electronic Absorption and Circular Dichroism Spectroscopy
Electronic absorption and circular dichroism (CD) spectroscopy are powerful tools for probing the coordination environment of the copper(II) ion and the conformational properties of the peptide ligands in (AHK)₂Cu.
The ultraviolet-visible (UV-Vis) absorption spectrum of (AHK)₂Cu is dominated by d-d transitions of the copper(II) center and charge transfer bands. The position and intensity of the d-d absorption band, typically observed in the visible region, are sensitive to the geometry of the copper coordination sphere. For copper(II)-peptide complexes with a square-planar or square-pyramidal geometry involving nitrogen and oxygen donor atoms, a broad absorption maximum is generally expected in the range of 500-700 nm.
Circular dichroism spectroscopy provides information on the chirality of the complex. nih.gov The CD spectra of copper(II) complexes with peptides containing histidine residues often exhibit characteristic bands in the visible region corresponding to the d-d transitions. For instance, an albumin-like binding mode, involving the terminal amino group, an imidazole (B134444) nitrogen, and two deprotonated amide nitrogens ({Nterm, Nim, 2N–amide}), typically shows a negative band around 560 nm and a positive band around 485 nm. nih.gov These features are indicative of a specific coordination geometry around the copper ion.
| Spectroscopic Technique | Typical Wavelength Range (nm) | Information Obtained |
| UV-Vis Absorption | 500 - 700 | Geometry of the Cu(II) coordination sphere from d-d transitions. |
| Circular Dichroism | 400 - 600 | Chirality and specific coordination mode of the Cu(II) center. |
Electron Paramagnetic Resonance (EPR) Spectroscopy for Copper(II) Centers
Electron Paramagnetic Resonance (EPR) spectroscopy is a highly sensitive technique for studying paramagnetic species like the copper(II) ion (d⁹, S=1/2) in (AHK)₂Cu. nih.govmdpi.com The EPR spectrum provides detailed information about the electronic structure and the local environment of the copper center. mdpi.comethz.ch
The spectrum is characterized by the g-tensor and the hyperfine coupling tensor (A) arising from the interaction of the unpaired electron with the copper nucleus (I=3/2). For Cu(II) complexes with axial symmetry, the spectrum will show distinct parallel (g∥, A∥) and perpendicular (g⊥, A⊥) components. ethz.ch The values of these parameters are diagnostic of the coordination geometry and the nature of the coordinating ligands.
For copper(II) complexes with nitrogen-rich coordination spheres, as expected for (AHK)₂Cu, typical EPR parameters fall within specific ranges. Analysis of the superhyperfine structure in the g⊥ region can reveal the number of coordinating nitrogen atoms. nih.gov
| EPR Parameter | Typical Value Range for N-coordinated Cu(II) | Structural Interpretation |
| g∥ | 2.20 - 2.28 | Elongated axial geometry (e.g., square-pyramidal). nih.gov |
| g⊥ | 2.04 - 2.08 | Nature of the in-plane ligands. nih.gov |
| A∥ (MHz) | 450 - 600 | Covalency of the copper-ligand bonds. nih.gov |
Nuclear Magnetic Resonance (NMR) Spectroscopy in Paramagnetic Systems
Nuclear Magnetic Resonance (NMR) spectroscopy of paramagnetic complexes like (AHK)₂Cu presents unique challenges and opportunities. researchgate.netresearchgate.netnih.gov The presence of the paramagnetic Cu(II) ion leads to significant broadening and shifting of the NMR signals of the ligand protons due to hyperfine interactions. researchgate.netacs.org
While severe line broadening can sometimes obscure detailed structural information, the paramagnetic effects can also be exploited. researchgate.net The magnitude of the paramagnetic relaxation enhancement is dependent on the distance between the proton and the copper ion, which can be used to probe the solution-state structure of the complex. researchgate.netnih.gov The exchange kinetics between the free and copper-bound peptide can also influence the appearance of the NMR spectrum. researchgate.netnih.gov For histidine-containing peptides, the involvement of the imidazole ring in copper coordination can be inferred from the selective broadening of the histidine proton signals. researchgate.net
| NMR Observable | Effect of Paramagnetic Cu(II) Center | Information Gained |
| Chemical Shift | Large shifts (hyperfine shifts). | Electronic structure and spin density distribution. |
| Linewidth | Significant broadening. | Proximity of nuclei to the paramagnetic center. researchgate.net |
| Relaxation Rates (T₁, T₂) | Increased relaxation rates. | Distance information for structural analysis. researchgate.netnih.gov |
Mass Spectrometry for Molecular Composition and Fragmentation Analysis
Mass spectrometry (MS) is an essential tool for confirming the molecular weight and stoichiometry of the (AHK)₂Cu complex and for studying its fragmentation pathways. nih.govkennesaw.edu Electrospray ionization mass spectrometry (ESI-MS) is particularly well-suited for the analysis of metal-peptide complexes. nih.gov
The mass spectrum of (AHK)₂Cu would be expected to show a prominent peak corresponding to the molecular ion of the 2:1 peptide-copper complex. The isotopic pattern of this peak would be characteristic of the presence of a copper atom. By varying the pH of the solution, the formation of different complex species can be monitored. nih.gov
Tandem mass spectrometry (MS/MS) can be used to induce fragmentation of the parent ion. The fragmentation pattern provides valuable information about the structure of the complex, including the sites of metal binding and the sequence of the peptide ligand. Common fragmentation pathways for peptides include cleavage of the amide bonds, leading to the formation of b- and y-type ions. The presence of the copper ion can influence the fragmentation process. researchgate.net
| Mass Spectrometry Technique | Expected Observation for (AHK)₂Cu | Analytical Information |
| ESI-MS | Molecular ion peak corresponding to [(AHK)₂Cu]²⁺ and related species. | Confirmation of molecular weight and stoichiometry. |
| MS/MS | Fragmentation of the peptide backbone (b- and y-ions). | Structural elucidation and identification of metal binding sites. |
Vibrational Spectroscopy (FTIR, Raman) for Ligand Conformation
The FTIR and Raman spectra of (AHK)₂Cu will exhibit characteristic bands corresponding to the vibrations of the peptide backbone and the amino acid side chains. Key vibrational modes to monitor include the amide I (C=O stretch) and amide II (N-H bend and C-N stretch) bands of the peptide backbone. Shifts in the positions of these bands upon complexation can indicate the involvement of the amide groups in copper coordination.
The vibrational modes of the histidine imidazole ring and the lysine (B10760008) amino group are also of interest. Changes in these vibrations can confirm the participation of these functional groups in binding to the copper ion.
| Vibrational Mode | Typical Frequency Range (cm⁻¹) | Structural Significance |
| Amide I (C=O stretch) | 1600 - 1700 | Conformation of the peptide backbone and coordination of amide oxygen. |
| Amide II (N-H bend, C-N stretch) | 1500 - 1600 | Peptide backbone conformation and coordination of amide nitrogen. |
| Imidazole Ring Vibrations | 1000 - 1500 | Coordination of the histidine side chain. |
X-ray Diffraction and Crystallography for Solid-State Structure
X-ray diffraction (XRD) and single-crystal X-ray crystallography are the most definitive methods for determining the three-dimensional solid-state structure of (AHK)₂Cu at atomic resolution. researchpublish.com These techniques rely on the diffraction of X-rays by the ordered arrangement of molecules in a crystal. researchgate.net
A successful crystallographic analysis of (AHK)₂Cu would provide precise information on bond lengths, bond angles, and the coordination geometry around the copper(II) center. Based on studies of similar copper(II)-tripeptide complexes, such as Cu(II)-GHK, a square-pyramidal coordination geometry is likely. nih.gov In such a structure, the equatorial plane would be occupied by donor atoms from the two peptide ligands, potentially including the N-terminal amino group, an imidazole nitrogen, and deprotonated amide nitrogens. The axial position could be occupied by a water molecule or a donor atom from a neighboring complex in the crystal lattice. nih.gov
Powder XRD can be used to characterize the crystalline nature of the bulk material and to determine the unit cell parameters. researchpublish.com
| Crystallographic Parameter | Information Provided |
| Unit Cell Dimensions | Size and shape of the repeating unit in the crystal. researchpublish.com |
| Space Group | Symmetry of the crystal lattice. |
| Atomic Coordinates | Precise three-dimensional positions of all atoms in the complex. |
| Bond Lengths and Angles | Detailed geometric information about the coordination sphere and ligand conformation. |
Table of Compound Names
| Abbreviation | Full Chemical Name |
| (AHK)₂Cu | bis(L-alanyl-L-histidyl-L-lysinato)copper(II) |
| AHK | L-alanyl-L-histidyl-L-lysine |
| GHK | Glycyl-L-histidyl-L-lysine |
| Cu(II)-GHK | (Glycyl-L-histidyl-L-lysinato)copper(II) |
| Asp-Ala-His-Lys | L-aspartyl-L-alanyl-L-histidyl-L-lysine |
Mechanistic Investigations of Ahk 2cu Biological Activity
Modulation of Cellular Signaling Pathways
The biological effects of copper peptide complexes, including those structurally related to (AHK)2Cu, are exerted through multiple mechanisms, such as receptor-mediated signaling and the modulation of enzymatic activity. These complexes are involved in regulating gene expression related to cell proliferation and extracellular matrix remodeling. The copper component plays a crucial role in enzyme activation and redox signaling within cells. creative-peptides.com
Interaction with Cell Surface Receptors and Integrins
Copper peptide complexes can modulate various cellular signaling pathways involved in tissue repair and regeneration. creative-peptides.com They interact with cell surface receptors, such as integrins and growth factor receptors. creative-peptides.com Integrins are transmembrane receptors that bridge the extracellular matrix (ECM) with the cellular cytoskeleton, acting as bidirectional signal transducers that regulate processes like cell proliferation, adhesion, migration, and differentiation. mdpi.comnih.govproteininnovation.org They consist of alpha and beta subunits that form heterodimers. mdpi.comnih.gov Integrins bind to various ECM components, including collagen, fibronectin, and laminin, and their interaction with ligands is cation-dependent. proteininnovation.orgmit.edu The binding of ECM ligands to integrins can trigger intracellular signaling cascades. nih.govproteininnovation.org While the search results highlight the interaction of related copper peptides and integrins, specific detailed research findings on the direct interaction of this compound with cell surface receptors and integrins were not explicitly found.
Downstream Effects on Intracellular Signaling Cascades (e.g., MAPK/ERK pathway)
Activation of intracellular signaling pathways, including the MAPK/ERK pathway, is a known effect of some copper peptide complexes. creative-peptides.com The MAPK/ERK pathway is a critical signaling cascade that relays signals from cell surface receptors to the nucleus, influencing processes such as cell growth, proliferation, and differentiation. proteopedia.orgcreativebiolabs.netmdpi.comsemanticscholar.org Activation of this pathway can upregulate gene expression, including that of collagen. creative-peptides.com While the general mechanism of MAPK/ERK pathway activation involves a cascade of protein phosphorylations initiated at the cell membrane, specific data detailing how this compound precisely triggers or modulates this pathway was not found in the provided search results. proteopedia.orgcreativebiolabs.net
Role in Extracellular Matrix (ECM) Remodeling
Extracellular matrix (ECM) remodeling is a dynamic process involving the synthesis and degradation of ECM components, crucial for tissue structure, integrity, and function. arvojournals.orgmdpi.comnih.gov Copper peptide complexes have been shown to influence this process. creative-peptides.com
Regulation of Collagen and Elastin (B1584352) Synthesis
Copper peptide complexes, such as GHK-Cu (a related copper peptide), are known to stimulate collagen synthesis by activating fibroblasts, the primary cells responsible for producing collagen in the skin's ECM. creative-peptides.comnih.gov This stimulation can occur through the activation of intracellular signaling pathways like the MAPK/ERK pathway, which upregulates collagen gene expression. creative-peptides.com Studies have demonstrated that related copper peptides can increase the expression of genes related to collagen (COL1A1) and elastin (ELN) in cultured human dermal fibroblasts. frontiersin.org The synthesis of collagen involves specific amino acids like Glycine, Proline, and Hydroxyproline, and occurs through a complex process involving translation, post-translational modifications, and assembly outside the cell. news-medical.net Elastin is another crucial protein in the ECM, providing elasticity to tissues. frontiersin.org
Influence on Proteoglycan and Glycosaminoglycan Production
Copper peptide complexes can also promote the production of proteoglycans and glycosaminoglycans (GAGs). creative-peptides.com Proteoglycans consist of core proteins covalently linked to GAG chains, which are long, unbranched polysaccharides. tebubio.comaklectures.comnih.gov GAGs, such as hyaluronic acid, chondroitin (B13769445) sulfate, dermatan sulfate, keratan (B14152107) sulfate, and heparin/heparan sulfate, are highly polar and contribute to tissue hydration, lubrication, and shock absorption. tebubio.comaklectures.comnih.gov They play essential roles in cellular processes through interactions with protein ligands. nih.govsigmaaldrich.com Proteoglycans are major components of the ECM, forming complex networks with fibrous proteins like collagen. tebubio.com While the search results indicate that related copper peptides promote proteoglycan and GAG production, specific detailed data on the direct influence of this compound on the production of individual proteoglycans or GAGs was not found. creative-peptides.com
Modulation of Matrix Metalloproteinase (MMP) Activity
Copper peptide complexes can modulate the activity of matrix metalloproteinases (MMPs), a family of zinc-dependent enzymes that degrade ECM components. creative-peptides.comresearchgate.netabcam.commdpi.com By inhibiting MMPs that break down collagen and elastin, these complexes help maintain ECM homeostasis and prevent excessive tissue degradation. creative-peptides.com MMPs play crucial roles in various physiological and pathological processes, including tissue remodeling and wound healing. researchgate.netabcam.com Their activity is tightly regulated at multiple levels, including activation from inactive zymogens and inhibition by tissue inhibitors of metalloproteinases (TIMPs). researchgate.netabcam.commdpi.com Specific MMPs, such as MMP-2 and MMP-9 (gelatinases), are known for their ability to degrade gelatin and play a role in ECM turnover. abcam.comarvojournals.org While the search results indicate that related copper peptides inhibit MMP activity, specific detailed research findings on the direct modulation of individual MMPs by this compound were not explicitly found. creative-peptides.com
Impact on Cellular Proliferation and Differentiation
Cellular proliferation is the process by which cells increase in number through growth and division, while differentiation is the process where less specialized cells become more specialized nih.govwikipedia.orgpeptide.ltd. These processes are fundamental to organism growth, tissue homeostasis, and wound healing nih.gov. Research indicates that copper peptides, including AHK-Cu, may influence cellular proliferation and differentiation. Studies suggest that AHK-Cu can activate fibroblasts, which are crucial for the synthesis of collagen and elastin, thereby influencing skin tone and texture peptidesciences.com. Fibroblasts and endothelial cells are reported to work together to enhance skin elasticity, reduce fine lines and wrinkles, and promote wound healing in animal models peptidesciences.com. Specifically, studies on lab-grown mouse skin cells have indicated that AHK-Cu may increase collagen type 1 synthesis significantly peptidesciences.com. Copper Tripeptide-1 (GHK-Cu), a related copper peptide, has been found to play a role in skin regeneration pathways and stimulates the synthesis and breakdown of collagen, glycosaminoglycans, and other extracellular matrix components nih.gov. This effect may be partially mediated by the recruitment of fibroblasts, immune cells, and endothelial cells to the site of injury, coordinating their activity in tissue repair nih.gov.
Engagement with Copper-Dependent Enzyme Systems
Copper is an essential trace element that serves as a critical cofactor for numerous enzymes involved in diverse metabolic pathways, including energy production, iron metabolism, connective tissue formation, and neurotransmission scialert.net. Copper-dependent enzymes play crucial roles in processes vital for human health and tissue repair nih.govgenominfo.org. Copper peptides like AHK-Cu are believed to facilitate the uptake of copper by cells, thereby influencing the activity of these metalloproteins wikipedia.org.
Superoxide (B77818) Dismutase (SOD) Activity Enhancement through Bioavailable Copper Supply
Superoxide Dismutase (SOD) is a key antioxidant enzyme that plays a critical role in detoxifying superoxide radicals, a type of reactive oxygen species (ROS) nih.govimrpress.comaccscience.com. SOD catalyzes the dismutation of superoxide anions into oxygen and hydrogen peroxide nih.govnih.gov. Copper is a required cofactor for the activity of copper/zinc superoxide dismutase (Cu/Zn-SOD) nih.govscialert.netgenominfo.orgwikipedia.orgnih.govresearchgate.net. By providing bioavailable copper, copper peptides like AHK-Cu are hypothesized to support and potentially enhance SOD activity, thereby contributing to the reduction of oxidative damage at the cellular level nih.govgenominfo.orgwikipedia.org.
Lysyl Oxidase, Tyrosinase, and Cytochrome C Oxidase Pathway Involvement
Lysyl Oxidase (LOX) is an extracellular copper-dependent enzyme essential for the cross-linking of collagen and elastin, which is vital for the integrity and elasticity of connective tissues wikipedia.orgscialert.netnih.govgenominfo.orgwikipedia.orgaccscience.comnih.gov. It catalyzes the oxidative deamination of lysine (B10760008) residues in collagen and elastin precursors, forming allysine, which then participates in cross-link formation wikipedia.orgnih.gov. Copper is indispensable for LOX activity wikipedia.orgnih.govgenominfo.orgwikipedia.orggoodmolecules.com.
Tyrosinase is a copper-containing metalloenzyme that plays a central role in melanin (B1238610) synthesis, the process responsible for pigmentation in skin and hair genominfo.orgwikipedia.orgresearchgate.netcore.ac.ukcenmed.com. It catalyzes the hydroxylation of tyrosine to L-DOPA and the oxidation of L-DOPA to dopaquinone, key steps in the melanin biosynthetic pathway researchgate.netcore.ac.ukcenmed.com. Tyrosinase activity is dependent on the presence of copper ions in its active site core.ac.ukcenmed.com.
Cytochrome C Oxidase (CCO), also known as Complex IV, is a multi-subunit enzyme complex located in the mitochondria. It is the terminal enzyme in the electron transport chain, catalyzing the reduction of molecular oxygen to water scialert.netwikipedia.orgrcsb.org. This process is crucial for cellular energy production (ATP synthesis) scialert.netwikipedia.orgrcsb.org. CCO contains several metal centers, including copper, which are essential for its enzymatic activity and electron transfer wikipedia.orgrcsb.org. Copper is utilized by CCO in facilitating electron transfer reactions critical for its function scialert.net. Copper peptides are suggested to be involved in the pathways of these copper-dependent enzymes nih.govgenominfo.orgwikipedia.org.
Mechanisms of Oxidative Stress Modulation
Oxidative stress occurs when there is an imbalance between the production of reactive oxygen species (ROS) and the ability of the biological system to detoxify these reactive intermediates or repair the resulting damage. ROS, such as superoxide radicals, can cause cellular damage nih.govimrpress.comaccscience.com. Copper peptides like AHK-Cu are believed to have the potential to be involved in antioxidant mechanisms nih.gov.
Reactive Oxygen Species (ROS) Scavenging Pathways
Copper peptides, including AHK-Cu, are thought to modulate oxidative stress nih.gov. While ROS production can be a consequence of various cellular processes and exposure to certain substances, the body has defense mechanisms to counteract their damaging effects. The copper-chelating properties of AHK-Cu are believed to contribute to its potential antioxidant effects nih.gov. By binding copper ions, copper peptides may influence the redox activity of copper and its involvement in Fenton-like reactions that can generate highly reactive hydroxyl radicals. Some studies suggest that certain copper-peptide complexes may exhibit low catalytic activity in ROS production. The ability of AHK-Cu to potentially support SOD activity, as discussed in Section 5.4.1, represents a mechanism by which it could contribute to the scavenging of superoxide radicals nih.gov.
Influence on Cellular Senescence and Aging Processes
Research suggests that AHK-Cu may play a role in cellular aging and senescence, primarily through its potential to modulate oxidative stress and interact with copper-dependent enzymes. Cellular aging is an area where copper peptides like AHK-Cu are being investigated. cultmtl.com It is hypothesized that AHK-Cu might influence cellular senescence via its interaction with copper-dependent enzymes and its potential to modulate oxidative stress. cultmtl.com
Oxidative stress, caused by an imbalance between reactive oxygen species (ROS) production and antioxidant defenses, contributes to cellular damage and the decline of tissue function over time. cultmtl.com Copper is an essential cofactor for antioxidant enzymes such as superoxide dismutase (SOD), which is critical for neutralizing ROS. cultmtl.com Studies suggest that AHK-Cu may augment the activity of such enzymes by supplying bioavailable copper ions to catalyze detoxification reactions. cultmtl.com The copper-chelating properties of AHK-Cu are believed to contribute to its potential involvement in antioxidant mechanisms. cultmtl.com
While direct mechanistic data for AHK-Cu's impact on senescence is still emerging, studies on the related copper peptide GHK-Cu (Glycine-Histidine-Lysine-Copper) provide potential insights. GHK-Cu has been shown to stimulate the proliferation of keratinocytes and increase the expression of integrins and p63 protein in epidermal stem cells. facethetics.in As p63 is considered an important marker of stem cells and an anti-senescence protein, this suggests that copper peptides may help recover epidermal stem cells and enhance their tissue repair capabilities, potentially counteracting aspects of aging. facethetics.in GHK-Cu is a naturally occurring peptide whose levels decline with age, and it has demonstrated anti-aging properties. facethetics.inmdpi.comnih.gov
Regulation of Growth Factor Expression and Secretion (e.g., Vascular Endothelial Growth Factor (VEGF), Fibroblast Growth Factor (FGF))
AHK-Cu has been suggested to influence the regulation of growth factors, particularly those involved in angiogenesis and tissue repair, such as Vascular Endothelial Growth Factor (VEGF) and Fibroblast Growth Factor (FGF). AHK-Cu has been suggested as a potential factor in regulating the growth, development, and apoptosis of vascular endothelial cells. corepeptides.com Its potential appears to be primarily exerted on fibroblasts, cells responsible for maintaining the extracellular matrix and secreting biological substances, including VEGF, which promotes the formation of new blood vessels. corepeptides.com
Researchers propose that AHK-Cu may stimulate the proliferation of dermal fibroblasts, thereby increasing the production of substances like VEGF. corepeptides.com Studies have shown that AHK-Cu stimulates the proliferation of dermal fibroblasts and elevates the production of vascular endothelial growth factor. nih.govresearchgate.net Concurrently, AHK-Cu has been observed to decrease the secretion of transforming growth factor-beta1 (TGF-β1) by dermal fibroblasts. corepeptides.comnih.govresearchgate.net Downregulating TGF-β1 may lead to alterations in cellular processes, including cell growth and immune responses. corepeptides.com
The potential upregulation of VEGF by AHK-Cu could imply an enhanced capacity for angiogenesis, which is crucial for delivering nutrients and oxygen at the cellular level, supporting tissue repair and growth. corepeptides.com Findings regarding copper tripeptides (including GHK-Cu in the context) indicate they can increase the activity and expression of FGF and VEGF. researchgate.net Specifically, GHK-Cu has been shown to increase the expression of basic fibroblast growth factor (bFGF) and vascular endothelial growth factor (VEGF) in irradiated human dermal fibroblasts. researchgate.net It also stimulates the proliferation of human umbilical vein endothelial cells (HUVECs) by promoting VEGF and FGF-2 expressions, thereby supporting angiogenesis. researchgate.net Furthermore, AHK-Cu has been shown to stimulate the elongation of human hair follicles ex vivo and the proliferation of dermal papilla cells (specialized fibroblasts) in vitro. nih.govresearchgate.net
Interactions with Other Biomolecules (Proteins, DNA, Lipids)
Copper-binding peptides like AHK-Cu are hypothesized to influence cellular mechanisms through their interactions with metal ions and their effects on metalloproteins. cultmtl.com The copper ion within AHK-Cu may facilitate interactions with various cellular systems, potentially influencing processes such as gene expression, cell proliferation, and cellular signaling cascades. cultmtl.com
The copper ion in AHK-Cu is suggested to be involved in the enzymatic activity related to the synthesis of collagen and elastin, which are vital protein components of the extracellular matrix. corepeptides.com
AHK-Cu's potential role in antioxidant mechanisms, stemming from its copper-chelating properties, is relevant to its interactions with biomolecules. cultmtl.com Excess ROS, which AHK-Cu may help neutralize, can directly damage DNA, lipids, and proteins, leading to cellular dysfunction. cultmtl.com By mitigating oxidative stress, AHK-Cu may indirectly protect these biomolecules from damage. Studies on GHK-Cu, a similar peptide, have shown it can prevent the damaging effects of lipid peroxidation by binding its by-products. nih.gov GHK-Cu also reduced the release of iron from ferritin, a protein, which is a known catalyst of lipid peroxidation that can damage DNA, proteins, and cell membranes. nih.gov
Conversely, copper-peptide complexes, depending on the specific complex and conditions, can also participate in reactions that generate reactive oxygen species, which can directly interact with and cause oxidation of lipids, nucleic acids (DNA), and proteins. mdpi.com This highlights the complex redox chemistry associated with copper peptides and the potential for context-dependent interactions with biomolecules. Metal-peptide complexes provide chemical stabilization to the metal through chelation. scispace.com General studies on amino acid-based copper complexes suggest their potential for interactions with DNA, including effective DNA cleavage efficacy in some cases, particularly with ternary complexes involving heterocyclic bases. rjpbcs.com Studies investigating metal complexes of amino acid derivatives often include examining their binding to DNA. rjpbcs.com A study on DAHK (Asp-Ala-His-Lys), a related copper-binding peptide, demonstrated its ability to inhibit copper-induced oxidative DNA double-strand breakage and telomere shortening in cell cultures. researchgate.net
Preclinical Research Models for Mechanistic Elucidation of Ahk 2cu
In Vitro Cellular Models for Mechanistic Pathway Analysis
In vitro cellular models offer a controlled environment to investigate the direct effects of (AHK)2Cu on specific cell types and to analyze the underlying mechanistic pathways.
Dermal Fibroblast and Keratinocyte Studies
Dermal fibroblasts and keratinocytes are key cellular components of the skin, playing vital roles in wound healing, tissue regeneration, and maintaining skin homeostasis. Studies using these cell types can elucidate how this compound might influence processes such as cell proliferation, migration, and the production of extracellular matrix proteins. Research has shown that fibroblasts influence keratinocyte behavior, including attachment, growth, proliferation, and migration, partly through the secretion of factors. eontrading.ukchemicalbook.com The interaction between fibroblasts and keratinocytes is essential for tissue homeostasis and wound healing. eontrading.uk While specific data on this compound's direct effects on dermal fibroblasts and keratinocytes from the search results are limited, the importance of these cell types in dermal regeneration suggests they would be relevant models for studying the compound's mechanisms.
Dermal Papilla Cell (DPC) Proliferation and Apoptosis Assays
Dermal papilla cells (DPCs), specialized fibroblasts located within the hair follicle, are critical regulators of hair follicle morphogenesis and growth. researchgate.net Studies have investigated the effects of AHK-Cu, an analog of GHK-Cu, on DPCs. It has been found that AHK-Cu stimulates the proliferation of DPCs and prevents their apoptosis. researchgate.net Apoptosis of DPCs occurs during the catagen phase of the hair cycle and is associated with hair loss; therefore, inhibiting DPC apoptosis can contribute to hair loss relief. nih.gov The anti-apoptotic effect can involve the modulation of proteins like BCL2 and BAX, where an increase in the BCL2/BAX ratio can enhance cell survival. nih.gov
Research findings on the effect of related compounds on DPC proliferation and apoptosis provide context for the types of data that would be generated in such assays with this compound. For instance, studies with Houttuynia cordata extract on human DPCs showed increased cell viability and proliferation, increased expression of Bcl2, and decreased caspase 9 levels. wikipedia.org
Angiogenesis Assays (e.g., endothelial cell tube formation)
Angiogenesis, the formation of new blood vessels from pre-existing ones, is a fundamental process in tissue repair and regeneration, including the support of actively growing hair follicles. The endothelial cell tube formation assay is a widely used in vitro method to model the reorganization stage of angiogenesis. typology.comnih.govchemicalbook.comleto-navsegda.ru This assay involves plating endothelial cells on a basement membrane matrix, where they attach, migrate, and form capillary-like structures or tubes. typology.comnih.govchemicalbook.comleto-navsegda.ru The assay can be used to identify compounds that either promote or inhibit tube formation. nih.govchemicalbook.com While direct studies on this compound using this specific assay were not found in the search results, the relevance of angiogenesis to tissue regeneration and hair growth suggests that this assay would be a valuable tool for investigating a potential mechanism of action for this compound.
Ex Vivo Organ Culture Models (e.g., Hair Follicle Elongation)
Ex vivo organ culture models, particularly hair follicle organ culture, provide a more complex and physiologically relevant system compared to 2D cell cultures for studying the effects of compounds on hair growth and follicle biology. Microdissected human hair follicles can be cultured and maintained ex vivo, allowing for the assessment of parameters such as hair follicle elongation, hair matrix keratinocyte proliferation and apoptosis, and dermal papilla inductivity.
Studies using hair follicle organ culture have shown that AHK-Cu can cause the elongation of hair follicles. researchgate.netchemicalbook.com Hair follicle elongation is a direct indicator of the hair growth-promoting potential of a compound in this model. This model allows for the investigation of how this compound might influence the different phases of the hair cycle and the cellular activities within the hair follicle.
Mechanistic Insights from In Vivo Animal Models
In vivo animal models are indispensable for evaluating the effects of compounds in a complex biological system and for gaining insights into their mechanisms of action in a living organism. These models allow for the study of the integrated responses of different tissues and cell types to a compound.
Studies using animal models can assess the impact of this compound on hair growth and the underlying cellular and molecular events in the tissue microenvironment. While specific detailed mechanistic findings for this compound in in vivo animal models were not extensively provided in the search results, the use of such models for evaluating hair growth stimulation has been reported for related compounds. researchgate.net
Molecular and Cellular Changes in Tissue Microenvironment
In vivo studies allow for the examination of molecular and cellular changes within the tissue microenvironment in response to this compound. The tissue microenvironment, comprising various cell types (e.g., fibroblasts, immune cells, endothelial cells) and the extracellular matrix, plays a crucial role in regulating cellular behavior and tissue function.
Signaling Network Alterations in Response to this compound
Signaling networks within cells orchestrate a wide range of biological processes, and understanding how a compound modulates these networks is crucial for deciphering its mechanism of action. Regarding this compound, specific, detailed information directly linking its application to defined alterations in cellular signaling networks was not extensively available in the searched literature.
Studies on related copper peptides, such as GHK-Cu, have indicated their involvement in modulating various signaling pathways. These include pathways associated with ECM remodeling, cell proliferation, the production of growth factors, and processes critical for hair follicle development and growth, such as the Wnt/β-catenin and fibroblast growth factor (FGF) signaling pathways. fishersci.fiuni-freiburg.de The copper component in such complexes is understood to play a role in redox signaling and enzyme activation. fishersci.fi However, it is important to note that these findings pertain primarily to GHK-Cu, and specific data detailing the direct impact of this compound on these or other signaling networks were not identified in the conducted search.
Consequently, no specific data points on signaling network alterations directly attributable to this compound were found within the scope of the search results to construct a data table for this section.
Theoretical and Computational Chemistry Approaches to Ahk 2cu
Molecular Docking and Ligand-Protein Interaction Modeling
Molecular docking and ligand-protein interaction modeling are computational techniques used to predict the preferred orientation (binding mode) of a ligand, such as (AHK)2Cu or related AHK-copper complexes, to a protein target and to estimate the strength of the interaction. For copper-peptide complexes, these methods can help elucidate how the complex might interact with biological macromolecules, such as enzymes, receptors, or transport proteins involved in copper homeostasis or the biological pathways modulated by AHK-Cu. flybase.orgfishersci.co.uknih.gov By simulating the binding process, researchers can identify key residues in the protein binding site that interact with the copper ion and the peptide backbone or side chains, providing molecular-level details of the recognition process. flybase.orgfishersci.co.uk This can be particularly valuable for understanding the potential mechanisms of action of AHK-copper complexes in various biological contexts. nih.gov
Density Functional Theory (DFT) Calculations for Electronic Structure and Reactivity
Density Functional Theory (DFT) calculations are a quantum mechanical method widely used to investigate the electronic structure, stability, and reactivity of molecules. flybase.orgfishersci.co.uk For this compound and related AHK-copper species, DFT can provide detailed insights into the nature of the copper-ligand bonds, the charge distribution within the complex, and the relative energies of different possible coordination geometries. flybase.orgfishersci.co.uk These calculations can help determine the most stable binding sites for copper on the AHK peptide and understand how the electronic properties of the complex relate to its potential reactivity, such as its ability to participate in redox reactions or interact with other chemical species. flybase.org DFT can also be used to calculate spectroscopic parameters, aiding in the interpretation of experimental data. fishersci.co.uk
Quantum Mechanical Studies of Copper Coordination and Redox States
Quantum mechanical (QM) studies, including but not limited to DFT, are fundamental for accurately describing the electronic state of the copper ion within the peptide complex and its potential to undergo changes in oxidation state. flybase.org Copper is known to exist in multiple oxidation states, primarily Cu(I) and Cu(II), and its redox activity is central to many biological processes. QM calculations can determine the preferred oxidation state of copper when bound to AHK, investigate the ease of electron transfer, and characterize the electronic factors that influence the redox potential of the complex. flybase.org Understanding the copper coordination environment at the quantum mechanical level is critical because the arrangement and nature of the coordinating atoms significantly impact the copper ion's electronic properties and reactivity. flybase.org
In Silico Prediction of Biological Activity and Mechanistic Pathways
In silico methods encompass a range of computational techniques used to predict the biological activities and explore the potential mechanistic pathways of chemical compounds. nih.gov For this compound or AHK-copper complexes, these methods can integrate information from molecular docking, MD simulations, and QM calculations with biological data to predict potential therapeutic effects, identify likely protein targets, and propose molecular mechanisms of action. nih.gov By analyzing the predicted interactions with biological molecules and the potential biochemical transformations, researchers can hypothesize how the copper-peptide complex might exert its observed biological effects, such as promoting wound healing or influencing cellular growth. nih.gov While specific detailed computational studies on this compound exploring these aspects were not extensively found in the immediate literature search, the application of these in silico approaches provides a powerful framework for guiding future experimental investigations and rationalizing the biological activities of AHK-copper complexes.
Emerging Research Avenues and Future Perspectives for Ahk 2cu
Development of Novel Delivery Systems for Targeted Research Applications
The efficacy of peptide-based compounds like (AHK)2Cu in research is often dependent on their ability to reach target tissues effectively. Future research avenues include the development of novel delivery systems designed to enhance the targeted application of this compound. This could involve exploring encapsulation techniques, nanoparticle formulations, or other advanced carriers that can improve stability, bioavailability, and specific delivery to sites of interest, such as hair follicles or dermal tissues. Such targeted delivery systems would be crucial for maximizing the research potential of this compound and precisely investigating its effects at the cellular and molecular levels.
Hybrid Material Integration and Bio-conjugation Studies
Integrating this compound into hybrid materials or utilizing bio-conjugation techniques represents another significant area for future research. This could involve combining this compound with biomaterials, polymers, or scaffolds to create novel constructs with enhanced properties for tissue engineering or regenerative medicine studies. Bio-conjugation, the covalent attachment of this compound to other molecules or surfaces, could enable researchers to study its interactions with specific cellular components or to create functionalized materials for targeted biological responses. These studies could lead to the development of advanced research tools and platforms for investigating the regenerative potential of this compound in more complex biological environments.
Comparative Analysis with Other Copper-Peptide Complexes (e.g., GHK-Cu)
Comparative analysis with other well-studied copper-peptide complexes, such as GHK-Cu (Gly-His-Lys-Copper), is a critical area for understanding the unique properties and potential advantages of this compound. While GHK-Cu has a broad range of documented effects on wound healing, tissue regeneration, and skin health, preliminary studies suggest that this compound may exhibit more targeted effects, particularly on hair growth and follicle stimulation. polarispeptides.compixnet.net Future research will likely involve detailed comparative studies to delineate the specific mechanisms of action, cellular targets, and biological outcomes that differentiate this compound from GHK-Cu and other related complexes. polarispeptides.com These comparisons could involve evaluating their effects on specific cell types, gene expression profiles, and signaling pathways to determine the optimal applications for each peptide complex in research. Studies have indicated that Ala-His-Lys-copper 2+ produced even stronger actions in stimulating hair follicle size compared to GHK-Cu in mouse studies. lidsen.com
Here is a table summarizing some reported differences in research focus between GHK-Cu and AHK-Cu:
| Feature | GHK-Cu | AHK-Cu |
| Structure | Glycyl-L-Histidyl-L-Lysine Copper Complex | L-Alanyl-L-Histidyl-L-Lysine Copper Complex |
| Research Focus | Broadly studied in various fields (wound healing, skin health, tissue repair) lidsen.comelementsarms.com | Growing interest, particularly in hair-related research polarispeptides.compixnet.net |
| Specificity | Wider range of effects across various tissues polarispeptides.com | Potentially more targeted effects on hair follicles polarispeptides.compixnet.net |
Advanced Methodologies for Investigating Complex Biological Interactions
Investigating the complex biological interactions of this compound requires the application of advanced methodologies. Future research will likely employ techniques such as:
Omics Technologies: Genomics, transcriptomics, proteomics, and metabolomics can provide comprehensive insights into how this compound affects gene expression, protein synthesis, and metabolic pathways in target cells and tissues.
Advanced Imaging Techniques: High-resolution microscopy and live-cell imaging can be used to visualize the cellular uptake, localization, and dynamic interactions of this compound within biological systems.
Gene Editing and Silencing: Techniques like CRISPR-Cas9 or siRNA can help researchers understand the role of specific genes and pathways in mediating the effects of this compound.
In Vitro and In Vivo Models: Utilizing sophisticated cell culture models, including 3D tissue constructs and organoids, as well as relevant animal models, will be crucial for studying the biological activities of this compound in more physiologically relevant contexts.
Computational Modeling: Molecular dynamics simulations and other computational approaches can provide insights into the binding interactions of this compound with proteins and other biomolecules.
These advanced methodologies will be instrumental in unraveling the intricate mechanisms by which this compound exerts its effects, identifying its specific molecular targets, and fully understanding its potential in regenerative medicine and other research areas.
Q & A
Basic: What are the standard protocols for synthesizing and characterizing (AHK)₂Cu?
Answer:
Synthesis involves dissolving stoichiometric amounts of AHK (acetylhexapeptide) and copper salts (e.g., CuCl₂) in a buffered aqueous solution (pH 6–7) under nitrogen to prevent oxidation. Purification via recrystallization or dialysis is critical to remove unreacted precursors. Characterization requires:
- Spectroscopic techniques : UV-Vis (to confirm ligand-to-metal charge transfer bands at ~600 nm) and FTIR (to detect shifts in amide I/II bands upon Cu²⁺ coordination) .
- Elemental analysis : Verify Cu content via ICP-MS or atomic absorption spectroscopy (target ±2% deviation from theoretical values) .
- XRD : Confirm crystalline structure and compare with simulated patterns from databases like CCDC .
Advanced: How can researchers resolve contradictions in spectroscopic data for (AHK)₂Cu under varying pH conditions?
Answer:
Contradictions often arise from pH-dependent ligand protonation or Cu²⁺ hydrolysis. Mitigation strategies include:
Cross-validation : Pair UV-Vis data with potentiometric titrations to track pH-dependent speciation .
Computational modeling : Use DFT to predict electronic transitions and compare with experimental spectra (e.g., Gaussian 16 with B3LYP functional) .
Controlled experiments : Repeat measurements in degassed buffers to exclude oxygen interference .
Statistical analysis : Apply multivariate regression to identify outliers or systematic errors .
Basic: What are the recommended methods for assessing (AHK)₂Cu stability in biological matrices?
Answer:
Stability studies should replicate physiological conditions:
- Incubation : At 37°C in PBS or serum for 24–72 hours.
- Analytical techniques :
- Data interpretation : Use first-order kinetics models to calculate half-life (t₁/₂) and degradation constants .
Advanced: How can researchers optimize reaction conditions to maximize (AHK)₂Cu yield while minimizing copper oxide byproducts?
Answer:
Apply design of experiments (DoE) principles:
Variables : pH (5–8), temperature (25–50°C), and Cu²⁺:AHK molar ratio (1:1 to 1:3).
Response surface methodology (RSM) : Model interactions between variables and identify optimal conditions (e.g., pH 6.5, 35°C, 1:2 ratio) .
Byproduct suppression : Add chelating agents (e.g., EDTA at 0.1 mM) to sequester free Cu²⁺ and inhibit oxide formation .
Validation : Confirm purity via TGA (weight loss <5% at 200°C indicates minimal oxides) .
Basic: Which analytical techniques are most reliable for quantifying (AHK)₂Cu in complex mixtures?
Answer:
| Technique | Detection Limit | Application |
|---|---|---|
| LC-MS/MS | 0.1 ng/mL | Quantification in biological fluids |
| ICP-OES | 10 ppb | Total Cu content in environmental samples |
| Fluorescence | 1 µM | Real-time monitoring in cell cultures |
Advanced: How to validate computational models predicting (AHK)₂Cu’s redox behavior against experimental data?
Answer:
Model setup : Use software like ORCA or NWChem to simulate redox potentials (e.g., Cu²⁺/Cu⁺ couple) .
Experimental validation : Compare with cyclic voltammetry (CV) data (ΔE ≤ 50 mV acceptable) .
Error analysis : Calculate mean absolute deviation (MAD) and adjust basis sets (e.g., def2-TZVP improves accuracy) .
Peer review : Share raw data and code via repositories like Zenodo to ensure reproducibility .
Basic: What ethical and safety protocols are essential when handling (AHK)₂Cu in vitro studies?
Answer:
- Safety : Use PPE (gloves, lab coat) and fume hoods; Cu²⁺ is toxic above 1 mg/mL .
- Ethical compliance : Document disposal via hazardous waste protocols (e.g., neutralization with NaHCO₃) .
- Data integrity : Maintain lab notebooks with timestamps and witness signatures .
Advanced: How to address discrepancies between theoretical and experimental binding constants for (AHK)₂Cu?
Answer:
Discrepancies often stem from solvent effects or ligand flexibility. Solutions:
Solvent correction : Apply COSMO-RS to model solvation effects in computational workflows .
Ligand rigidity : Use constrained analogs (e.g., AHK with D-amino acids) to reduce conformational entropy .
Experimental refinement : Use isothermal titration calorimetry (ITC) for direct ΔG measurement (±5% error acceptable) .
Basic: What are the critical parameters for replicating (AHK)₂Cu pharmacological assays?
Answer:
- Cell lines : Use standardized lines (e.g., HEK293 for toxicity assays).
- Dosage : 1–100 µM range, with positive (ascorbic acid) and negative (PBS) controls .
- Endpoints : Measure ROS generation (DCFH-DA assay) and cell viability (MTT assay) .
Advanced: How to design a study investigating (AHK)₂Cu’s mechanism of action in oxidative stress pathways?
Answer:
Hypothesis-driven design : Use FINER criteria (Feasible, Novel, Ethical, Relevant) .
Multi-omics integration : Combine transcriptomics (RNA-seq) and metabolomics (LC-MS) to map pathways .
Kinetic modeling : Apply Michaelis-Menten kinetics to enzyme inhibition data (e.g., SOD1 activity) .
Peer review : Pre-register protocols on Open Science Framework to mitigate bias .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
